Cas no 23953-76-6 (Ergoline-8-carboxylicacid, 9,10-didehydro-6-methyl-, (8b)-(?脿)-)

• Product Name: Ergoline-8-carboxylicacid, 9,10-didehydro-6-methyl-, (8b)-(?脿)-
• CAS No: 23953-76-6
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 286945
• Update Time: 2024-03-01

Ergoline-8-carboxylicacid, 9,10-didehydro-6-methyl-, (8b)-(?脿)- Chemical and Physical Properties

Names and Identifiers

• (?à)-Lysergic acid
• Ergoline-8b-carboxylic acid,9,10-didehydro-6-methyl-, (?à)- (8CI)
• Indolo[4,3-fg]quinoline, ergoline-8-carboxylic acid deriv.
• Ergoline-8-carboxylic acid, 9,10-didehydro-6-methyl-, (8β)-(±)-
• Ergoline-8-carboxylicacid, 9,10-didehydro-6-methyl-, (8b)-(?脿)-

• Inchi： 1S/C16H16N2O2/c1-18-8-10(16(19)20)5-12-11-3-2-4-13-15(11)9(7-17-13)6-14(12)18/h2-5,7,10,14,17H,6,8H2,1H3,(H,19,20)/t10-,14-/m1/s1
• InChI Key： ZAGRKAFMISFKIO-QMTHXVAHSA-N
• SMILES： N1C2=C3C(=CC=C2)C2[C@@](N(C)C[C@H](C(O)=O)C=2)([H])CC3=C1

Computed Properties

• Exact Mass: 268.12128
• Monoisotopic Mass: 268.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.3A^2

Experimental Properties

• Color/Form: Beige to brown powder
• Density: 1.39
• Melting Point: 220℃
• Boiling Point: 536.2°C at 760 mmHg
• Flash Point: 278.1°C
• Refractive Index: 1.725
• PSA: 56.33
• LogP: 2.06010
• pka: 3.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergic acids